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Compound of Interest

Compound Name: 5-methyl-4-nitroThiazole

Cat. No.: B15355471 Get Quote

A Note on 5-methyl-4-nitrothiazole:

Extensive literature searches did not yield specific information on the use of 5-methyl-4-
nitrothiazole as an intermediate for dye synthesis. The primary challenge for its use in

traditional azo dye synthesis is the absence of a primary aromatic amino group, which is

necessary for the critical diazotization reaction. Scientific literature, however, extensively details

the use of a closely related compound, 2-amino-5-nitrothiazole, as a key intermediate in the

manufacturing of a wide range of disperse and azo dyes.[1][2][3] The following application

notes and protocols will, therefore, focus on this well-documented and commercially significant

compound.

Application Notes for 2-amino-5-nitrothiazole in Dye
Synthesis
2-Amino-5-nitrothiazole is a versatile heterocyclic amine that serves as a foundational

precursor in the synthesis of numerous azo dyes.[1][2] Its utility stems from the presence of the

primary amino group, which can be readily diazotized and coupled with various aromatic

compounds to produce dyes with a wide spectrum of colors, particularly in the red to blue

range.[4] These dyes are known for their high tinctorial strength and good fastness properties

on synthetic fibers like polyester and cellulose acetate.[5]

The electron-withdrawing nature of the nitro group on the thiazole ring is crucial as it imparts a

significant bathochromic (deepening of color) shift to the resulting dyes. This structural feature
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is key to achieving deep and vibrant shades. The general synthetic route involves the

diazotization of 2-amino-5-nitrothiazole, followed by a coupling reaction with an electron-rich

aromatic compound, such as anilines, naphthols, or other heterocyclic compounds.[6][7]

Key Advantages of 2-amino-5-nitrothiazole as a Dye
Intermediate:

Versatility: Can be coupled with a wide variety of components to produce a broad palette of

colors.

Color Depth: The nitro group enhances the electron-accepting properties of the thiazole ring,

leading to dyes with deep and intense shades.

Good Fastness: Dyes derived from this intermediate often exhibit good light, wash, and

sublimation fastness, which are desirable properties for textile applications.[5]

Quantitative Data for Dyes Derived from 2-amino-5-
nitrothiazole
The following table summarizes key quantitative data for a selection of azo dyes synthesized

from 2-amino-5-nitrothiazole.
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Dye
Reference

Coupling
Component

Color on
Polyester

λmax (nm)

Molar
Extinction
Coefficient
(ε)

Reference

Dye 1
N,N-

diethylaniline
Blue 596.5 Not Specified [5]

Dye 2

N-ethyl-N-(2-

hydroxyethyl)

aniline

Blue Not Specified Not Specified [5]

Dye 3

N,N-bis(2-

hydroxyethyl)

-m-toluidine

Blue Not Specified Not Specified [5]

Dye 4

1-

naphthylamin

e

Not Specified 630 Not Specified [7]

Dye 5
6-methoxy-2-

naphthol
Not Specified 645 Not Specified [7]

Experimental Protocols
Protocol 1: Synthesis of 2-amino-5-nitrothiazole
The direct nitration of 2-aminothiazole is a common method for synthesizing 2-amino-5-

nitrothiazole. This process, however, can be hazardous due to the potential for runaway

exothermic reactions and requires careful control of temperature and reagent addition.[1] A

safer, alternative synthesis involves a multi-step process starting from N,N-dialkyl-2-

nitroetheneamine.

Materials:

N,N-dimethyl-2-nitroetheneamine

Acetic Acid

Bromine
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Thiourea

Ammonium Hydroxide (29%)

Procedure:

A solution of N,N-dimethyl-2-nitroetheneamine (3.5 g) in acetic acid (25 ml) is cooled to

17°C.

Bromine (4.8 g) is added at a rate that maintains the temperature below 25°C, resulting in

the formation of an orange solid.

After stirring for 10 minutes, thiourea (3.0 g) is added, causing an exotherm to 32°C and the

formation of a yellow solid.

The mixture is stirred for 1 hour and then diluted with water (25 ml).

This mixture and a 29% ammonium hydroxide solution are simultaneously added to 25 ml of

acetic acid, maintaining the pH between 4 and 5 and the temperature below 30°C.

The pH is then adjusted to 7 with 29% ammonium hydroxide.

The resulting product, 2-amino-5-nitrothiazole, is filtered, washed with water, and dried.

Protocol 2: General Procedure for the Synthesis of Azo
Dyes from 2-amino-5-nitrothiazole
This protocol outlines the diazotization of 2-amino-5-nitrothiazole and its subsequent coupling

with an aromatic component to form an azo dye.

Part A: Diazotization of 2-amino-5-nitrothiazole

Materials:

2-amino-5-nitrothiazole

Concentrated Sulfuric Acid
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Sodium Nitrite

Ice

Procedure:

2-amino-5-nitrothiazole (0.01 mol) is slowly added to concentrated sulfuric acid (15 g) while

maintaining the temperature between 0-5°C with an ice bath.

A solution of sodium nitrite (0.76 g) in concentrated sulfuric acid (5 ml) is prepared to form

nitrosylsulfuric acid.

The nitrosylsulfuric acid solution is added dropwise to the 2-amino-5-nitrothiazole solution,

keeping the temperature below 5°C.

The reaction mixture is stirred for a period at this temperature to ensure complete

diazotization, forming the diazonium salt solution.

Part B: Coupling Reaction

Materials:

Diazonium salt solution from Part A

Coupling component (e.g., N,N-diethylaniline, 0.01 mol)

Acetic Acid

Sodium Acetate

Ice

Procedure:

The coupling component (0.01 mol) is dissolved in a suitable solvent, such as acetic acid.

The solution of the coupling component is cooled to 0-5°C in an ice bath.
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The cold diazonium salt solution from Part A is slowly added to the coupling component

solution with vigorous stirring, maintaining the temperature below 5°C.

The reaction mixture is kept cold and stirred for several hours. The pH may be adjusted with

a buffer, such as sodium acetate, to facilitate the coupling reaction.

The precipitated dye is collected by filtration, washed thoroughly with water, and then dried.
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Caption: General workflow for the synthesis of azo dyes from 2-amino-5-nitrothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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